Cas no 727418-51-1 (3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One)

• Product Name: 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One
• CAS No: 727418-51-1
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 4159560
• PubChem ID: 12119085
• Update Time: 2025-06-08

3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-[3-(dimethylamino)benzoyl]-1-ethenyl-
• 3-[3-(dimethylamino)benzoyl]-1-ethenylpyrrolidin-2-one
• 3-[3-(DIMETHYLAMINO)BENZOYL]-1-VINYLPYRROLIDIN-2-ONE
• 3-[3-(dimethylamino)benzoyl]-1-vinyl-2-pyrrolidinone
• AKOS005144228
• 727418-51-1
• 3-{[3-(dimethylamino)phenyl]carbonyl}-1-ethenylpyrrolidin-2-one
• BBL021505
• STK894218
• 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One

• Inchi： 1S/C15H18N2O2/c1-4-17-9-8-13(15(17)19)14(18)11-6-5-7-12(10-11)16(2)3/h4-7,10,13H,1,8-9H2,2-3H3
• InChI Key： CIWKRMFBLOMKKV-UHFFFAOYSA-N
• SMILES： N1(C=C)CCC(C(=O)C2=CC=CC(N(C)C)=C2)C1=O

Computed Properties

• Exact Mass: 258.136827821Da
• Monoisotopic Mass: 258.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.6Ų

Additional information on 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One

Comprehensive Overview of 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One (CAS No. 727418-51-1)

3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One (CAS No. 727418-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name DMAB-VP, features a pyrrolidin-2-one core substituted with a vinyl group and a dimethylaminobenzoyl moiety. Its molecular formula is C₁₅H₁₈N₂O₂, and it exhibits a molecular weight of 258.32 g/mol. The compound's distinct structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

One of the key reasons 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One is of interest to researchers is its potential role in drug discovery and medicinal chemistry. The dimethylamino and vinyl groups provide reactive sites that can be further functionalized, enabling the creation of derivatives with tailored biological activities. Recent studies have explored its utility in the design of central nervous system (CNS) agents, owing to its ability to cross the blood-brain barrier. This aligns with current trends in neuroscience research, where there is a growing demand for compounds that can target neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, CAS No. 727418-51-1 has also been investigated for its use in material science. The vinyl group in the molecule allows for polymerization, making it a candidate for creating functional polymers with specific optical or electronic properties. This is particularly relevant in the context of organic electronics, where researchers are constantly seeking new materials for flexible displays, solar cells, and sensors. The compound's ability to form stable films and its compatibility with other organic materials further enhance its appeal in this field.

The synthesis of 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One typically involves multi-step organic reactions, including amide coupling and vinylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound and verify its structure. Given the increasing focus on green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents.

From a commercial perspective, DMAB-VP is available in limited quantities due to its niche applications. However, its demand is expected to rise as more studies uncover its potential uses. Suppliers often highlight its high purity (≥98%) and stability under standard storage conditions, making it a reliable choice for laboratory and industrial applications. The compound is typically shipped under ambient temperature and stored in a cool, dry place to maintain its integrity.

In conclusion, 3-3-(Dimethylamino)Benzoyl-1-Vinylpyrrolidin-2-One (CAS No. 727418-51-1) is a versatile compound with promising applications in pharmaceuticals, material science, and beyond. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions for modern challenges. As scientific advancements continue, this compound is likely to play an increasingly important role in cutting-edge research and technology.